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Compound of Interest

Compound Name: ER-27319 maleate

Cat. No.: B1671605 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, operational procedures, and disposal of ER-27319 maleate, a potent and

selective Spleen Tyrosine Kinase (Syk) inhibitor.

This document provides critical safety and logistical information to ensure the safe and effective

use of ER-27319 maleate in a laboratory setting. By adhering to these guidelines, researchers

can minimize risks and confidently integrate this compound into their experimental workflows.

Immediate Safety Information
ER-27319 maleate is a chemical substance that requires careful handling to prevent adverse

health effects. The primary hazards associated with this compound are skin and eye irritation.

Hazard Identification and Precautionary Measures
Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

Precautionary Statements:

Prevention:
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P264: Wash hands thoroughly after handling.[1]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[1]

Response:

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

P362+P364: Take off contaminated clothing and wash it before reuse.[1]

Personal Protective Equipment (PPE)
Adherence to proper PPE protocols is mandatory when handling ER-27319 maleate.

PPE Category Specification Rationale

Eye/Face Protection
Safety glasses with side-

shields or goggles.

Prevents eye irritation from

dust or splashes.

Skin Protection
Chemical-resistant gloves

(e.g., nitrile rubber). Lab coat.

Protects against skin irritation

and absorption.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary

for bulk quantities or if dust is

generated.

Minimizes inhalation of the

compound.

Hand Protection
Wash hands thoroughly after

handling.

Prevents accidental ingestion

or spread of the chemical.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical attention if irritation develops and

persists.

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Logistical and Operational Plan
Proper logistical planning is essential for the safe and efficient use of ER-27319 maleate in a

research setting.

Handling and Storage
Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid the formation of dust and aerosols.

Avoid contact with skin, eyes, and clothing.

Keep away from sources of ignition.

Storage:
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Store in a tightly closed container.

Recommended storage is to desiccate at +4°C.

For long-term storage of stock solutions, store at -20°C for up to one month or -80°C for

up to six months.[2]

Spill and Disposal Plan
Spill Response:

Evacuate the area.

Wear appropriate PPE.

Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or earth).

Sweep up the absorbed material and place it in a suitable, closed container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Disposal:

Dispose of waste product and contaminated packaging in accordance with local, state,

and federal regulations.

Do not allow the material to enter drains or water courses.

Quantitative Data Summary
The following tables summarize key quantitative data for ER-27319 maleate.

Physical and Chemical Properties
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Property Value

Molecular Formula C18H20N2O・C4H4O4

Molecular Weight 396.17 g/mol

Appearance Solid

Purity ≥98% (HPLC)

Solubility
Water: 29.71 mg/mL (75 mM)DMSO: 39.62

mg/mL (100 mM)

Biological Activity
ER-27319 is a selective inhibitor of Syk kinase.

Assay Cell Type IC50

TNF-α Production Rat and Human Mast Cells ~10 μM

Histamine Release Rat and Human Mast Cells ~10 μM

Arachidonic Acid Release Rat and Human Mast Cells ~10 μM

Inositol Phosphate Generation RBL-2H3 Cells ~10 μM

Experimental Protocols
Detailed methodologies for key experiments involving ER-27319 maleate are provided below.

Mast Cell Degranulation Assay (β-Hexosaminidase
Release)
This protocol measures the release of the granular enzyme β-hexosaminidase as an indicator

of mast cell degranulation.

Materials:

RBL-2H3 cells (or other suitable mast cell line)
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DNP-specific IgE

DNP-HSA (antigen)

ER-27319 maleate stock solution (in DMSO)

Tyrode's buffer

p-Nitrophenyl-N-acetyl-β-D-glucosaminide (PNAG)

Triton X-100

Stop solution (e.g., 0.1 M Na2CO3/NaHCO3 buffer, pH 10.0)

Procedure:

Cell Seeding and Sensitization: Seed RBL-2H3 cells in a 96-well plate and sensitize

overnight with DNP-specific IgE.

Washing: Wash cells twice with Tyrode's buffer to remove unbound IgE.

Inhibitor Treatment: Pre-incubate cells with various concentrations of ER-27319 (or vehicle

control) for 30 minutes at 37°C.

Antigen Stimulation: Add DNP-HSA to induce degranulation and incubate for 30 minutes at

37°C. Include wells for spontaneous release (no antigen) and total release (add Triton X-

100).

Sample Collection: Centrifuge the plate and collect the supernatant.

Enzyme Assay:

Add an equal volume of PNAG solution to the supernatant in a new plate.

Incubate for 1 hour at 37°C.

Add stop solution.

Data Acquisition: Measure the absorbance at 405 nm.
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Data Analysis: Calculate the percentage of β-hexosaminidase release for each condition

relative to the total release.

Syk Phosphorylation Assay (Western Blot)
This protocol assesses the inhibitory effect of ER-27319 on the phosphorylation of Syk.

Materials:

Mast cells

DNP-specific IgE

DNP-HSA

ER-27319 maleate

Lysis buffer (containing protease and phosphatase inhibitors)

Primary antibodies (anti-phospho-Syk, anti-Syk)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Procedure:

Cell Culture and Sensitization: Culture and sensitize mast cells with DNP-specific IgE.

Inhibitor Treatment and Stimulation: Pre-treat cells with ER-27319, then stimulate with DNP-

HSA for a short period (e.g., 5 minutes).

Cell Lysis: Lyse the cells on ice and collect the lysates.

Protein Quantification: Determine the protein concentration of each lysate.

SDS-PAGE and Western Blotting:

Separate proteins by SDS-PAGE and transfer to a PVDF membrane.
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Block the membrane and probe with anti-phospho-Syk antibody.

Wash and probe with HRP-conjugated secondary antibody.

Detect the signal using a chemiluminescent substrate.

Stripping and Re-probing: Strip the membrane and re-probe with an anti-Syk antibody to

confirm equal loading.

Data Analysis: Quantify band intensities to determine the ratio of phosphorylated Syk to total

Syk.

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the mechanism of action of ER-27319 and a general

experimental workflow.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Antigen

IgE

binds

FcεRI

cross-links

Lyn

activates

ITAMs
(phosphorylated)

phosphorylates

Syk

recruits & activates

PLCγ

phosphorylates

Downstream Signaling
(e.g., Ca²⁺ mobilization, PKC activation)

Degranulation
(Histamine, etc. release)

ER-27319

inhibits activation

Click to download full resolution via product page

Caption: FcεRI signaling cascade in mast cells and the inhibitory action of ER-27319.
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Caption: General experimental workflow for studying the effects of ER-27319.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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